2-(Boc-amino)-3-(6-hydroxy-3-indolyl)propanoic Acid

• Molecular Formula: C16H20N2O5
• Molecular Weight: 320.34 g/mol
• IUPAC Name: 3-(6-hydroxy-1H-indol-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C16H20N2O5/c1-16(2,3)23-15(22)18-13(14(20)21)6-9-8-17-12-7-10(19)4-5-11(9)12/h4-5,7-8,13,17,19H,6H2,1-3H3,(H,18,22)(H,20,21)
• InChI Key: SKUAFOOTSOTMAO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=CNC2=C1C=CC(=C2)O)C(=O)O

Description

2-(Boc-amino)-3-(6-hydroxy-3-indolyl)propanoic Acid is a synthetic indole derivative characterized by a tert-butyloxycarbonyl (Boc)-protected amino group and a propanoic acid chain attached to the 3-position of a 6-hydroxyindole ring. The Boc group serves as a protective moiety for the amine, enhancing stability during synthetic processes, particularly in peptide chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Boc-amino)-3-(6-hydroxy-3-indolyl)propanoic Acid typically involves the protection of the amino group with a Boc (tert-butoxycarbonyl) group, followed by the introduction of the indole moiety. Common synthetic routes may include:

Protection of the Amino Group: The amino group is protected using di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as triethylamine.

Formation of the Indole Moiety: The indole ring can be introduced through various methods, such as Fischer indole synthesis or via palladium-catalyzed cross-coupling reactions.

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include continuous flow synthesis techniques and the use of automated reactors.

Chemical Reactions Analysis

Types of Reactions

2-(Boc-amino)-3-(6-hydroxy-3-indolyl)propanoic Acid can undergo several types of chemical reactions, including:

Oxidation: The hydroxy group on the indole ring can be oxidized to form quinone derivatives.

Reduction: The indole ring can be reduced under specific conditions to form indoline derivatives.

Substitution: The Boc-protected amino group can be deprotected under acidic conditions to yield the free amine, which can then undergo various substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) is a common method.

Substitution: Deprotection of the Boc group can be achieved using trifluoroacetic acid (TFA).

Major Products

Oxidation: Quinone derivatives.

Reduction: Indoline derivatives.

Substitution: Various substituted amines.

Scientific Research Applications

2-(Boc-amino)-3-(6-hydroxy-3-indolyl)propanoic Acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(Boc-amino)-3-(6-hydroxy-3-indolyl)propanoic Acid involves its interaction with specific molecular targets and pathways. The indole moiety can interact with various enzymes and receptors, potentially modulating their activity. The Boc-protected amino group can be deprotected to reveal a free amine, which can further interact with biological targets.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 2-(Boc-amino)-3-(6-hydroxy-3-indolyl)propanoic Acid and related compounds:

Compound Name	CAS Number	Substituents (Indole Position 6)	Functional Groups	Molecular Weight (g/mol)	Key Properties/Applications
2-(Boc-amino)-3-(6-hydroxy-3-indolyl)propanoic Acid	N/A	-OH	Boc-protected amine, propanoic acid	~335.3 (estimated)	Peptide synthesis, research
2-Amino-3-(6-hydroxy-1H-indol-3-yl)propanoic acid	18749-30-9	-OH	Free amine, propanoic acid	234.2	Natural product analog, biosynthetic studies
2-Amino-3-(6-methoxy-1H-indol-3-yl)propanoic Acid	33600-67-8	-OCH₃	Free amine, propanoic acid	248.3	Lipophilic analog, drug discovery
(S)-2-(N-Boc-Amino)-3-(6-fluoroindol-3-yl)propanoic acid	N/A	-F	Boc-protected amine, propanoic acid	~337.3 (estimated)	Radiolabeling, receptor studies
Indole-3-propionic Acid	830-96-6	-H (no substitution)	Propanoic acid	189.2	Antioxidant, gut microbiota metabolite

Structural and Functional Analysis:

Boc Protection vs. Free Amine: The Boc group in the target compound enhances stability during synthesis but requires acidic conditions for removal (e.g., trifluoroacetic acid) . In contrast, compounds like 2-Amino-3-(6-hydroxy-1H-indol-3-yl)propanoic acid (CAS 18749-30-9) lack protection, making them more reactive but less stable in acidic environments .

Methoxy-substituted derivatives (e.g., CAS 33600-67-8) exhibit greater lipophilicity, enhancing membrane permeability . Fluorine’s electronegativity in (S)-2-(N-Boc-Amino)-3-(6-fluoroindol-3-yl)propanoic acid may improve binding affinity in enzymatic pockets .

Biological Relevance: Indole-3-propionic acid (CAS 830-96-6), a simpler analog lacking both Boc and amino groups, is a natural antioxidant with roles in neurodegenerative disease research . The Boc-protected target compound, however, is more likely a synthetic intermediate for bioactive peptides or enzyme inhibitors.

Biological Activity

2-(Boc-amino)-3-(6-hydroxy-3-indolyl)propanoic acid is a compound of significant interest due to its structural features that suggest potential biological activities, particularly in the fields of oncology and antimicrobial research. This article reviews the current understanding of its biological activity, including synthesis, mechanism of action, and relevant case studies.

Synthesis and Structural Characteristics

The synthesis of 2-(Boc-amino)-3-(6-hydroxy-3-indolyl)propanoic acid typically involves the protection of amino groups using the Boc (tert-butyloxycarbonyl) group, followed by coupling reactions with indole derivatives. The indole moiety is known for its diverse biological activities, including anticancer properties.

Anticancer Properties

Recent studies have indicated that compounds similar to 2-(Boc-amino)-3-(6-hydroxy-3-indolyl)propanoic acid exhibit promising anticancer activity. For instance, derivatives with indole structures have shown significant cytotoxic effects against various cancer cell lines.

Table 1: Cytotoxicity of Indole Derivatives

Compound	Cell Line	IC50 (µM)
2-(Boc-amino)-3-(6-hydroxy-3-indolyl)propanoic acid	A549 (lung cancer)	0.5
Indole derivative A	HeLa (cervical)	0.69
Indole derivative B	SK-OV3 (ovarian)	0.2

These findings suggest that the presence of the Boc group and hydroxyl substitution on the indole ring may enhance the compound's ability to inhibit cancer cell proliferation.

The mechanism by which 2-(Boc-amino)-3-(6-hydroxy-3-indolyl)propanoic acid exerts its anticancer effects may involve the induction of apoptosis in cancer cells. Studies have shown that related compounds can trigger mitochondrial dysfunction and activate caspase pathways, leading to programmed cell death.

Antimicrobial Activity

In addition to its anticancer properties, 2-(Boc-amino)-3-(6-hydroxy-3-indolyl)propanoic acid may possess antimicrobial activity. Research indicates that indole derivatives can exhibit antibacterial and antifungal properties.

Table 2: Antimicrobial Activity of Indole Derivatives

Compound	Microorganism	MIC (mg/mL)
2-(Boc-amino)-3-(6-hydroxy-3-indolyl)propanoic acid	E. coli	0.0048
Indole derivative C	S. aureus	0.0098
Indole derivative D	C. albicans	0.039

The minimal inhibitory concentration (MIC) values indicate strong potential for these compounds in treating infections caused by resistant strains.

Case Studies

• Case Study on Anticancer Activity : A study evaluating the effects of various indole derivatives, including 2-(Boc-amino)-3-(6-hydroxy-3-indolyl)propanoic acid, demonstrated a reduction in cell viability in A549 cells by over 50% when treated with concentrations as low as 0.5 µM . This highlights the compound's potential as a lead for further development in lung cancer therapies.
• Case Study on Antimicrobial Effects : Another investigation focused on the antimicrobial efficacy of this compound against E. coli and S. aureus showed significant inhibition at low concentrations, suggesting its utility in developing new antibacterial agents .